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Compound of Interest

Compound Name: Antimony trifluoride

Cat. No.: B1265598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of antimony
trifluoride (SbF₃) in a range of organic solvents. The information is intended to assist

researchers, scientists, and professionals in drug development in understanding the behavior

of this compound in non-aqueous media, which is crucial for its application as a fluorinating

agent and catalyst in organic synthesis.

Core Solubility Data
The solubility of antimony trifluoride is significantly influenced by the nature of the organic

solvent, particularly its polarity and the presence of donor atoms that can coordinate with the

antimony center. The following table summarizes the available quantitative solubility data for

antimony trifluoride in various organic solvents.
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Solvent Chemical Class
Solubility ( g/100 g
of solvent)

Temperature (°C)

Methanol Alcohol 168[1] 25

1-Propanol Alcohol 42.7[1] 25

Acetone Ketone 70[1] 25

Methyl Ethyl Ketone Ketone 10[1] 25

1,4-Dioxane Ether 1.07[1] 25

Dibutyl Ether Ether 0.065[1] 25

Nitrobenzene Aromatic 0.047[1] 25

Benzene Aromatic 0.0063[1] 25

Monochlorobenzene Halogenated Aromatic 0.00045[1] 25

Heptane Alkane 0.0024[1] 25

Ethanol Alcohol Soluble[1] Not Specified

Liquid Ammonia Inorganic Insoluble[1] Not Specified

Sulfur Dioxide Inorganic Insoluble[1] Not Specified

Note: The term "soluble" for ethanol indicates a qualitative observation without specific

quantitative data available in the cited sources.[1] Another source states a solubility of 154

g/100 mL in methanol and confirms its solubility in acetone.[2]

Factors Influencing Solubility
The solubility of antimony trifluoride in organic solvents is largely dictated by the solvent's

ability to solvate the Sb³⁺ cation and the F⁻ anions. Key factors include:

Polarity: SbF₃ exhibits higher solubility in polar solvents like alcohols and ketones compared

to nonpolar solvents such as benzene and heptane.[1]

Hydrogen Bonding: The high solubility in alcohols like methanol and 1-propanol can be

attributed to the formation of hydrogen bonds between the solvent's hydroxyl group and the
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fluoride ions.[3]

Donor Ability: Solvents with oxygen donor atoms, such as ketones and ethers, can

coordinate with the Lewis acidic antimony center, facilitating dissolution. The high solubility in

acetone is a prime example of this interaction.[3]

Experimental Protocol for Solubility Determination
While specific experimental details for the cited data are not available, a general and robust

methodology for determining the solubility of a solid like antimony trifluoride in an organic

solvent involves the isothermal saturation method.

Objective: To determine the equilibrium concentration of antimony trifluoride in a given

organic solvent at a constant temperature.

Materials:

Antimony trifluoride (high purity)

Selected organic solvent (analytical grade)

Constant temperature bath (e.g., water or oil bath)

Sealed, inert sample vials or flasks

Magnetic stirrer and stir bars

Syringe filters (chemically resistant, e.g., PTFE)

Analytical balance

Volumetric flasks and pipettes

Appropriate analytical instrument for quantification (e.g., ICP-MS for antimony, ion

chromatography for fluoride, or gravimetric analysis)

Procedure:
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Preparation: An excess amount of solid antimony trifluoride is added to a known volume or

mass of the organic solvent in a sealed vial.

Equilibration: The vial is placed in a constant temperature bath and agitated vigorously using

a magnetic stirrer. This process is continued until the solution reaches equilibrium, meaning

the concentration of dissolved antimony trifluoride no longer changes. The time required to

reach equilibrium should be determined empirically but is typically several hours to days.

Sample Withdrawal: Once equilibrium is reached, agitation is stopped, and the excess solid

is allowed to settle. A sample of the supernatant (the clear liquid above the solid) is carefully

withdrawn using a syringe fitted with a filter to prevent any undissolved solid from being

collected.

Sample Preparation for Analysis: A precise volume or mass of the filtered supernatant is

transferred to a volumetric flask and diluted with an appropriate solvent to a concentration

suitable for the chosen analytical method.

Quantification: The concentration of antimony in the diluted sample is determined using a

calibrated analytical instrument.

Calculation: The solubility is calculated from the measured concentration, taking into account

the dilution factor, and is typically expressed in grams of solute per 100 grams of solvent or

moles per liter.

Safety Precautions: Antimony trifluoride is toxic if swallowed, in contact with skin, or if

inhaled, and causes severe skin burns and eye damage.[4] It is also toxic to aquatic life with

long-lasting effects.[4] All handling should be performed in a well-ventilated fume hood, and

appropriate personal protective equipment (gloves, safety goggles, lab coat) must be worn.[5]

[6][7] Avoid formation of dust and aerosols.[6]

Visualizations
The following diagrams illustrate the experimental workflow for solubility determination and the

logical relationships governing the solubility of antimony trifluoride.
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Caption: Experimental workflow for determining the solubility of SbF₃.
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Caption: Factors influencing the solubility of antimony trifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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